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Compound of Interest

Compound Name: Anthraquinone-d8

Cat. No.: B146243

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. Anthraquinone-d8, a deuterated analog of anthraquinone, requires careful
management due to its potential health hazards. This guide provides essential, step-by-step
information for its safe disposal.

Immediate Safety and Handling Precautions

Anthraquinone is classified as a skin sensitizer and a potential carcinogen.[1][2] Therefore,
stringent safety measures must be observed during handling and disposal.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, a lab coat, and safety glasses with side shields.[2][3] If there is a risk of
generating dust, respiratory protection is required.[2]

o Ventilation: Handle anthraquinone-d8 in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of dust or fumes.

» Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of skin contact,
immediately wash the affected area with plenty of soap and water.

o Storage: Store anthraquinone-d8 in a tightly closed, properly labeled container in a dry,
cool, and well-ventilated place.
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Spill Management Protocol

In the event of a small spill, follow these procedures to safely contain and clean the area:
o Evacuate and Secure: Evacuate non-essential personnel from the immediate area.

o Dampen the Spill: Carefully dampen the spilled solid material with 60-70% ethanol to prevent
dust from becoming airborne.

o Collect the Material: Using absorbent paper dampened with the same ethanol solution,
carefully pick up the spilled material.

o Package for Disposal: Place the collected material and any contaminated cleaning supplies
into a suitable, sealed container labeled as hazardous waste.

o Decontaminate the Area: Wash the contaminated surface with 60-70% ethanol, followed by a
thorough wash with soap and water.

» Ventilate: Allow the area to ventilate completely before resuming work.

Proper Disposal Procedures

Anthraquinone-d8 and its containers must be treated as hazardous waste. Under no
circumstances should it be disposed of down the drain or in regular trash.

Primary Disposal Method: Licensed Waste Disposal

The most recommended and compliant method for disposing of anthraquinone-d8 is through
a licensed hazardous waste disposal company.

o Package and Label: Place the waste material in a clearly labeled, sealed, and appropriate
container. The label should include "Hazardous Waste" and the chemical name
"Anthraquinone-d8".

o Contact EH&S: Contact your institution's Environmental Health and Safety (EH&S)
department or a certified waste management contractor for collection and disposal.
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e Follow Regulations: Adhere to all local, regional, and national regulations for hazardous
waste disposal.

Alternative Disposal Method: Incineration
For facilities equipped to handle chemical incineration, this is a viable option.

e Procedure: The material can be dissolved or mixed with a combustible solvent. This mixture
is then burned in a chemical incinerator equipped with an afterburner and a scrubber to
neutralize harmful combustion byproducts. This process should only be carried out by trained
professionals in a permitted facility.

Quantitative Data Summary

While specific disposal parameters can vary based on local regulations and the policies of
waste management facilities, the following table summarizes key physical and chemical
properties relevant to handling and disposal.

Property Value

Appearance Yellow crystals or powder
Molecular Formula C14Ds02

Water Solubility Insoluble

Flash Point 185 °C (365 °F)

Melting Point 286 °C (547 °F)

Storage Temperature Recommended: 15-25 °C

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
anthraquinone-d8.
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Preparation & Handling
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Caption: Workflow for the safe handling and disposal of anthraquinone-d8 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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